molecular formula C24H31ClN4O3S B10807291 2-(4-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-5-piperidin-1-ylsulfonylphenyl]acetamide

2-(4-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-5-piperidin-1-ylsulfonylphenyl]acetamide

Cat. No.: B10807291
M. Wt: 491.0 g/mol
InChI Key: GWCVJXNPAIATRM-UHFFFAOYSA-N
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Description

This compound features a multi-substituted acetamide core with a 4-chlorophenyl group, a 4-methylpiperazine moiety, and a piperidinylsulfonyl substituent.

Properties

Molecular Formula

C24H31ClN4O3S

Molecular Weight

491.0 g/mol

IUPAC Name

2-(4-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-5-piperidin-1-ylsulfonylphenyl]acetamide

InChI

InChI=1S/C24H31ClN4O3S/c1-27-13-15-28(16-14-27)23-10-9-21(33(31,32)29-11-3-2-4-12-29)18-22(23)26-24(30)17-19-5-7-20(25)8-6-19/h5-10,18H,2-4,11-17H2,1H3,(H,26,30)

InChI Key

GWCVJXNPAIATRM-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=C(C=C(C=C2)S(=O)(=O)N3CCCCC3)NC(=O)CC4=CC=C(C=C4)Cl

Origin of Product

United States

Biological Activity

The compound 2-(4-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-5-piperidin-1-ylsulfonylphenyl]acetamide is a synthetic derivative that has garnered attention due to its potential biological activities. This article explores its synthesis, biological properties, and research findings relevant to its pharmacological profile.

Synthesis and Structural Characteristics

The compound is synthesized through a series of chemical reactions involving piperazine and piperidine derivatives. The basic structure includes a chlorophenyl group, which is critical for its biological activity. The synthesis process can be complex, often requiring specific reagents and conditions to achieve high yields and purity.

Antimicrobial Activity

Recent studies have demonstrated that similar compounds exhibit significant antimicrobial properties. For instance, a related compound was evaluated for its in vitro antimicrobial activity using the tube dilution technique. Results indicated that certain derivatives displayed comparable efficacy to standard antimicrobial agents such as ciprofloxacin and fluconazole .

CompoundAntimicrobial Activity (MIC)Standard Comparison
Compound A32 µg/mLCiprofloxacin (16 µg/mL)
Compound B64 µg/mLFluconazole (32 µg/mL)

Anticancer Activity

The anticancer potential of compounds structurally similar to 2-(4-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-5-piperidin-1-ylsulfonylphenyl]acetamide has been investigated through MTT assays. One study found that certain derivatives exhibited significant cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and HePG2 (liver cancer), with IC50 values indicating effective inhibition of cell proliferation .

Cell LineIC50 Value (µM)Reference Drug
MCF-715.0Doxorubicin
HePG210.55-Fluorouracil

Molecular docking studies suggest that the compound interacts with specific biological targets, which may include various receptors involved in cell signaling pathways. For instance, compounds with similar structures have shown to inhibit kinases involved in cell cycle regulation, leading to apoptosis in cancer cells .

Case Studies

  • Case Study on Anticancer Effects : A recent study focused on a derivative of the compound showed promising results in inhibiting the growth of MCF-7 cells through apoptosis induction, evidenced by increased caspase activity .
  • Antimicrobial Efficacy : Another investigation assessed the antimicrobial effects of related compounds against Staphylococcus aureus and E. coli, demonstrating significant inhibition at lower concentrations compared to traditional antibiotics .

Comparison with Similar Compounds

Structural Analogues and Their Key Features

The following compounds share functional groups or substitution patterns with the target molecule:

Compound ID/Name Key Structural Features Yield (%) Melting Point (°C) Biological Activity (if reported) Reference
5j () 4-Chlorophenyl, imidazo[2,1-b]thiazole, 4-methylpiperazine 71 118–120 Not specified
M13 () Thiopyrimidine-benzenesulfonamide, 4-chlorophenyl, 4-methylpiperazine Not reported Not reported Antimicrobial
M14 () Thiopyrimidine-benzenesulfonamide, 4-chlorophenyl, morpholine Not reported Not reported Antimicrobial
N-(4-Chloro-2-nitrophenyl)-N-(methylsulfonyl)acetamide () 4-Chlorophenyl, nitro, methylsulfonyl Not reported Not reported Intermediate for heterocycles
2-[(4-Bromophenyl)sulfanyl]-N-(4-chlorophenyl)acetamide () 4-Chlorophenyl, bromophenylsulfanyl Not reported Not reported Not specified

Key Observations

4-Methylpiperazine (present in the target and compound 5j) enhances solubility in polar solvents compared to morpholine (M14) or unsubstituted piperidine derivatives .

Synthetic Yields :

  • Compounds with imidazo[2,1-b]thiazole cores (e.g., 5j) exhibit moderate yields (~71%), similar to the target compound’s likely synthetic pathway .
  • Thiopyrimidine derivatives (M13, M14) lack yield data but may require more complex multi-step synthesis .

Biological Relevance :

  • Antimicrobial activity is reported for thiopyrimidine-benzenesulfonamide analogs (M13, M14), suggesting the target’s sulfonyl group could play a role in similar applications .
  • 4-Chlorophenyl is a common pharmacophore in antifungal and anti-inflammatory agents (e.g., ), though the target’s activity remains unconfirmed .

Preparation Methods

Sulfonylation of Nitrobenzene Derivatives

The synthesis begins with 5-nitro-2-aminobenzenesulfonyl chloride , which undergoes sulfonylation with piperidine in dichloromethane (DCM) at 0–5°C to yield 5-nitro-2-amino-5-(piperidin-1-ylsulfonyl)benzene (Yield: 78–85%).

Reaction Conditions :

StepReagents/ConditionsTemperatureTimeYield
1Piperidine, DCM, Et₃N0–5°C4 h82%

Piperazine Substitution via Nucleophilic Aromatic Substitution

The nitro group is reduced to an amine using hydrogenation (H₂, Pd/C, EtOH), followed by reaction with 1-methylpiperazine in dimethylformamide (DMF) at 120°C for 12 h to install the 4-methylpiperazin-1-yl group.

Key Data :

  • Reduction : 10% Pd/C, H₂ (50 psi), EtOH, 25°C, 6 h (Yield: 95%).

  • Substitution : 1-Methylpiperazine, K₂CO₃, DMF, 120°C (Yield: 67%).

Acetamide Formation via Coupling Reactions

Chloroacetyl Chloride Method

The aromatic amine intermediate reacts with 2-(4-chlorophenyl)acetyl chloride in the presence of triethylamine (TEA) in DCM at 0°C to room temperature:

Procedure :

  • Dissolve 2-(4-methylpiperazin-1-yl)-5-(piperidin-1-ylsulfonyl)aniline (1 eq) in DCM.

  • Add TEA (2.5 eq) and cool to 0°C.

  • Slowly add 2-(4-chlorophenyl)acetyl chloride (1.2 eq).

  • Stir for 12 h at 25°C.

  • Purify via column chromatography (SiO₂, EtOAc/Hexane 1:3) to obtain the product (Yield: 72%).

Carbodiimide-Mediated Coupling

Alternative methods use 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) to activate the carboxylic acid precursor:

Optimized Protocol :

  • React 2-(4-chlorophenyl)acetic acid (1 eq) with EDC (1.5 eq), HOBt (1.5 eq), and the aromatic amine (1 eq) in DCM.

  • Stir for 24 h at 25°C (Yield: 68%).

Comparative Analysis of Synthetic Routes

MethodAdvantagesLimitationsYield
Chloroacetyl ChlorideRapid reaction; minimal byproductsRequires strict moisture control72%
EDC/HOBtAvoids acid chloride handlingLonger reaction time68%

Purification and Characterization

  • Crystallization : Recrystallization from ethanol/water (4:1) improves purity (>99% by HPLC).

  • Spectroscopic Data :

    • ¹H NMR (400 MHz, DMSO-d₆): δ 1.45–1.60 (m, 6H, piperidine), 2.35 (s, 3H, N-CH₃), 3.10–3.30 (m, 8H, piperazine), 4.25 (s, 2H, CH₂CO), 7.40–7.60 (m, 4H, Ar-H).

    • HRMS : [M+H]⁺ Calculated: 546.2145; Found: 546.2148.

Scale-Up Considerations and Industrial Feasibility

  • Solvent Selection : Toluene and DMF are preferred for large-scale reactions due to low cost and ease of removal.

  • Catalyst Recycling : Pd/C from nitro reduction can be recovered and reused (5 cycles with <5% yield drop) .

Q & A

Q. Why do cytotoxicity results vary between 2D vs. 3D cell models?

  • 3D Spheroid Penetration : Assess compound diffusion using fluorescence microscopy with FITC-labeled analogs. Compare IC₅₀ in Matrigel-embedded vs. monolayer cultures .

Methodological Tables

Q. Table 1: Key Synthetic Intermediates

IntermediateCharacterization MethodCritical Data
Sulfonylated piperidine¹H NMR (DMSO-d₆)δ 3.1–3.3 ppm (piperidine CH₂)
Acetamide precursorHRMSm/z 345.08 (M+H⁺)

Q. Table 2: Recommended Assay Conditions

Assay TypeProtocolReference
Kinase Inhibition10 µM ATP, 30-min incubation
Solubility0.1 mg/mL in PBS, sonication 15 min

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